Cas no 56562-65-3 (Pyridinium, 1-[(3-phenoxyphenyl)methyl]-, bromide)

Pyridinium, 1-[(3-phenoxyphenyl)methyl]-, bromide structure
56562-65-3 structure
Product Name:Pyridinium, 1-[(3-phenoxyphenyl)methyl]-, bromide
CAS No:56562-65-3
MF:C18H16BrNO
MW:342.22974395752
CID:348515
PubChem ID:21522963
Update Time:2025-04-19

Pyridinium, 1-[(3-phenoxyphenyl)methyl]-, bromide Chemical and Physical Properties

Names and Identifiers

    • Pyridinium, 1-[(3-phenoxyphenyl)methyl]-, bromide
    • 1-[(3-phenoxyphenyl)methyl]pyridin-1-ium,bromide
    • SCHEMBL11782755
    • 1-[(3-Phenoxyphenyl)methyl]pyridin-1-ium bromide
    • 56562-65-3
    • DTXSID90615546
    • 3-phenoxybenzyl pyridinium bromide
    • JNIJYGBPRISJNW-UHFFFAOYSA-M
    • Inchi: 1S/C18H16NO.BrH/c1-3-9-17(10-4-1)20-18-11-7-8-16(14-18)15-19-12-5-2-6-13-19;/h1-14H,15H2;1H/q+1;/p-1
    • InChI Key: JNIJYGBPRISJNW-UHFFFAOYSA-M
    • SMILES: [Br-].O(C1C=CC=CC=1)C1=CC=CC(=C1)C[N+]1C=CC=CC=1

Computed Properties

  • Exact Mass: 324.9163
  • Monoisotopic Mass: 341.04153g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 269
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 13.1Ų

Experimental Properties

  • PSA: 13.11
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